2-nitro-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 2-nitro-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C18H13N5O5S/c24-18(13-3-1-2-4-16(13)23(27)28)19-17-14-9-29-10-15(14)20-21(17)11-5-7-12(8-6-11)22(25)26/h1-8H,9-10H2,(H,19,24)
• InChI Key: AADIYBMQRUJROD-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)[N+](=O)[O-])NC(=O)C4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C18H13N5O5S
• Molecular Weight: 411.4 g/mol
• CAS No.: 396720-54-0

Description

2-nitro-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C18H13N5O5S and its molecular weight is 411.39. The purity is usually 95%.
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Scientific Research Applications

Antitumor Potential

Research indicates that derivatives of benzamide, similar in structure to the specified compound, exhibit selective cytotoxicity against tumorigenic cell lines. For instance, derivatives like 2,6-dichloro-N-[2-(cyclopropanecarbonylamino)benzothiazol-6-yl]benzamide have shown significant in vivo inhibitory effects on tumor growth, suggesting potential antitumor applications for similar compounds (Yoshida et al., 2005).

Structural Insights

The structural characteristics of compounds similar to 2-nitro-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide have been studied. For instance, 2-Nitro-N-(4-nitrophenyl)benzamide has been synthesized and its crystal structure analyzed, providing valuable information about molecular orientations and interactions, which can be essential for understanding the chemical behavior and reactivity of such compounds (Saeed et al., 2008).

Molecular Interactions and Stability

The interactions and stability of molecules similar to the compound have been explored. For instance, the synthesis, X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations of certain benzamide derivatives reveal insights into molecular packing, stability, and interactions. Such studies are crucial for understanding the physical and chemical properties of these molecules, potentially leading to applications in material science or drug design (Saeed et al., 2020).

Safety and Hazards

Nitro compounds can be explosive under certain conditions, so safety precautions would need to be taken when handling this compound.

Future Directions

Future research could involve synthesizing this compound and studying its properties in more detail. For example, researchers could investigate its potential biological activity, or explore its potential uses in materials science or other fields.